Cas no 1367928-80-0 (Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)-)

• Product Name: Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)-
• CAS No: 1367928-80-0
• MF: C₈H₅ClN₂O₂S₂
• MW: 260.720497846603
• CID: 5208625
• PubChem ID: 71695393
• Update Time: 2025-10-29

Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)-

• Inchi： 1S/C8H5ClN2O2S2/c9-15(12,13)7-3-1-6(2-4-7)8-5-10-11-14-8/h1-5H
• InChI Key： BMSKDPNQFMMHCA-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C2SN=NC=2)C=C1

Computed Properties

• Exact Mass: 259.9480974g/mol
• Monoisotopic Mass: 259.9480974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)-

Comprehensive Overview of Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)- (CAS No. 1367928-80-0)

Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)- (CAS No. 1367928-80-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiadiazole and benzenesulfonyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure enables diverse applications, particularly in the development of novel bioactive molecules and functional materials. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and compatibility with various synthetic protocols.

The growing interest in heterocyclic compounds like Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)- is driven by their role in drug discovery and crop protection. With the rise of precision agriculture and targeted therapeutics, this compound's ability to act as a building block for sulfonamide derivatives and thiadiazole-based scaffolds makes it invaluable. Recent studies highlight its utility in designing enzyme inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance and sustainable farming practices.

From a synthetic perspective, CAS No. 1367928-80-0 exhibits remarkable stability under controlled conditions, facilitating its use in multi-step reactions. Its sulfonyl chloride moiety allows for efficient derivatization, enabling the creation of customized molecular architectures. This adaptability aligns with the current trend toward green chemistry, as researchers seek eco-friendly pathways to complex molecules. Innovations in catalytic processes and solvent-free reactions further enhance its appeal for industrial applications.

The compound's relevance extends to material science, where its incorporation into polymers and coatings improves performance characteristics such as thermal stability and corrosion resistance. As industries prioritize high-performance materials, Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)- offers a pathway to advanced composites. Its role in electronic materials and photovoltaic devices is also under investigation, reflecting broader trends in renewable energy and nanotechnology.

Quality control and analytical methods for CAS No. 1367928-80-0 are critical to ensuring its efficacy in research and production. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols are essential for meeting regulatory standards and maintaining consistency in high-throughput screening and commercial synthesis.

In summary, Benzenesulfonyl chloride, 4-(1,2,3-thiadiazol-5-yl)- represents a cutting-edge tool for modern chemistry. Its multifaceted applications, from life sciences to advanced materials, underscore its importance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in innovations that shape the future of technology and sustainability.